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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607 Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

3,5-Dichlorosalicylic acid, ensuring the safety of laboratory personnel and compliance with

environmental regulations. Researchers, scientists, and drug development professionals

should adhere to these procedures to mitigate risks associated with this chemical.

Immediate Safety and Handling Information
3,5-Dichlorosalicylic acid is a hazardous substance requiring careful handling. It is harmful if

swallowed, causes skin irritation, and leads to serious eye irritation.[1][2] Some data also

suggests it may cause respiratory irritation.[3] Adherence to appropriate personal protective

equipment (PPE) protocols is mandatory.

Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin

thoroughly with water.[4] If irritation occurs, seek medical attention.[2]

In case of eye contact: Rinse cautiously with water for several minutes.[2][4] If present,

remove contact lenses and continue rinsing. Immediately contact an ophthalmologist or a

poison center.[4]

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen.[3] Seek

medical attention if you feel unwell.
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If swallowed: Rinse the mouth with water and call a poison center or doctor for treatment

advice.[2][4]

Quantitative Data Summary
The following table summarizes key hazard classifications and disposal parameters for 3,5-
Dichlorosalicylic acid.

Parameter Value / Guideline

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory

irritation).[1][3]

Personal Protective Equipment (PPE)

NIOSH-approved respirator (if dust is

generated), chemical-resistant gloves (e.g.,

nitrile), safety glasses with side-shields or

goggles, lab coat.[2][4][5]

Waste Container Material

High-density polyethylene (HDPE) or other

compatible plastic or glass containers. Avoid

steel containers for acids.[6][7]

Waste Container Filling Level
Do not fill above 90% capacity to allow for

expansion and prevent spillage.[7]

Waste Segregation Class Halogenated Organic Acid Waste.[8]

Incompatible Materials
Strong bases, strong oxidizing agents, and

strong reducing agents.[9][10]

Primary Disposal Method
Incineration in a licensed hazardous waste

facility with an afterburner and scrubber.[2][5]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the collection and disposal of 3,5-
Dichlorosalicylic acid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/SG/zh/sds/D1112_JP_EN.pdf
https://www.geneseo.edu/sites/default/files/documents/3%2C5-Dinitrosalicylic%20acid%20sds%202023.pdf
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichlorosalicylic-acid
https://www.xixisys.com/substances/320-72-9
https://www.tcichemicals.com/SG/zh/sds/D1112_JP_EN.pdf
https://www.geneseo.edu/sites/default/files/documents/3%2C5-Dinitrosalicylic%20acid%20sds%202023.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/dinitrosalicylic%20acid%20(3,5-).pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.fishersci.com/store/msds?partNumber=AC156441000&productDescription=3+5-DINITROSALICYLIC+ACI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.tcichemicals.com/SG/zh/sds/D1112_JP_EN.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/dinitrosalicylic%20acid%20(3,5-).pdf
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/product/b146607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation and Personal Protective Equipment (PPE)

Before handling the chemical, ensure that an eyewash station and safety shower are readily

accessible.[9]

Always wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety

goggles.[2]

When handling the solid form where dust may be generated, use a NIOSH-approved

respirator and work in a well-ventilated area or a chemical fume hood.[4][5]

2. Waste Segregation and Collection

All materials contaminated with 3,5-Dichlorosalicylic acid, including the pure substance,

solutions, and contaminated labware (e.g., paper towels, gloves), must be treated as

hazardous waste.[11][12]

Designate a specific, compatible container for "Halogenated Organic Waste."[8]

Crucially, do not mix 3,5-Dichlorosalicylic acid waste with incompatible substances such as

bases, oxidizers, or non-halogenated solvents.[6][10] Keep acids and bases in separate

waste containers.[6][8]

3. Container Management and Labeling

Use only containers made of compatible materials, such as glass or HDPE, with a secure,

tightly fitting screw cap.[6][11][13]

The container must be clearly labeled as "Hazardous Waste" as soon as the first particle of

waste is added.[11]

The label must include:

The full chemical name: "3,5-Dichlorosalicylic acid". Do not use abbreviations or

chemical formulas.[13]

An accurate list of all components and their approximate concentrations or percentages if

it is a mixed waste stream.[6][13]
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The associated hazards (e.g., "Corrosive," "Toxic," "Irritant").[6]

4. Temporary Storage in the Laboratory

Store the sealed waste container in a designated and properly marked Satellite

Accumulation Area (SAA), such as a chemical fume hood or a secondary containment bin.[6]

[11]

Ensure the storage area is away from incompatible materials.[6]

Keep the waste container closed at all times except when adding waste.[11][13]

5. Final Disposal

Do not dispose of 3,5-Dichlorosalicylic acid down the drain or in regular trash.[5][14] This

is a violation of environmental regulations.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal company.[5]

The recommended method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber to

neutralize the resulting acidic gases.[2][5]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3,5-
Dichlorosalicylic acid waste.
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Start: Generate
3,5-Dichlorosalicylic Acid Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate as
'Halogenated Organic Acid' Waste

Incompatible Waste
(Bases, Oxidizers, Non-Halogenated)

 AVOID MIXING 

Step 3: Use Compatible &
Securely Capped Container (HDPE/Glass)

Step 4: Label Container
'Hazardous Waste' with Contents & Hazards

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Step 6: Arrange Pickup via EHS
for Licensed Incineration

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3,5-Dichlorosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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